Cas no 2138211-87-5 (3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2138211-87-5
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 6296052
• PubChem ID: 165740496
• Update Time: 2025-10-29

3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• 2138211-87-5
• [3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride
• EN300-1120684

• Inchi： 1S/C8H13ClN2O2S/c1-6(2)11-4-8(7(3)10-11)5-14(9,12)13/h4,6H,5H2,1-3H3
• InChI Key： TUVJYDZIWFBBID-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=NN(C=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 236.0386265g/mol
• Monoisotopic Mass: 236.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride

Introduction to 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2138211-87-5)

3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride, identified by its Chemical Abstracts Service number 2138211-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methyl group at the 3-position of the pyrazole ring, a propan-2-yl substituent at the 1-position, and a sulfonyl chloride functional group at the 4-position. Such a configuration not only imparts unique chemical properties but also opens up avenues for further functionalization and derivatization, making it a valuable intermediate in synthetic chemistry.

The sulfonyl chloride moiety is particularly noteworthy as it serves as a versatile reagent in organic synthesis, enabling the formation of sulfonamides, sulfones, and other sulfur-containing heterocycles. These derivatives are widely recognized for their pharmacological significance, with applications ranging from antimicrobial agents to anti-inflammatory and anticancer drugs. The presence of the propan-2-yl group in 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride introduces steric and electronic effects that can influence the compound's reactivity and binding affinity to biological targets. This makes it an intriguing candidate for structure-based drug design and optimization.

In recent years, pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities. The pyrazole core is known to exhibit properties such as anti-inflammatory, analgesic, antiviral, and anticancer effects. For instance, studies have demonstrated that certain pyrazole-based compounds can inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, modifications at various positions of the pyrazole ring have been shown to enhance binding affinity to receptors and enzymes involved in disease processes.

The specific configuration of 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride makes it a promising scaffold for developing novel therapeutic agents. The methyl group at the 3-position can influence electron distribution across the ring, while the propan-2-yl substituent introduces a branched alkyl group that may affect solubility and metabolic stability. The sulfonyl chloride functionality provides a reactive site for further chemical transformations, allowing researchers to explore diverse pharmacophores. This compound's potential lies in its ability to be modified into more complex molecules with tailored biological activities.

Current research in medicinal chemistry increasingly focuses on harnessing natural product-inspired scaffolds for drug discovery. Pyrazoles derived from bioactive natural products have been particularly successful in this regard. For example, derivatives of *Lysimachia vulgaris* have been investigated for their antimicrobial properties, with pyrazole analogs showing enhanced efficacy compared to their parent compounds. Similarly, compounds derived from *Withania somnifera* have been explored for their anti-inflammatory effects, with modifications at the pyrazole ring improving bioavailability and target specificity.

The synthesis of 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, sulfonylation processes, and protection-deprotection techniques to introduce the desired functional groups at specific positions on the pyrazole core. Advanced computational methods such as molecular modeling and density functional theory (DFT) are often employed to predict reaction outcomes and guide synthetic pathways.

The pharmacological evaluation of this compound has begun to reveal its potential as a lead molecule for drug development. In vitro assays have shown that derivatives of this class exhibit inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary studies suggest that modifications at the 4-position can enhance binding affinity to COX enzymes, potentially leading to new nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, interactions with kinase inhibitors have been explored due to the pyrazole ring's ability to mimic ATP binding pockets.

One of the most exciting aspects of working with 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl chloride is its versatility as a building block for more complex molecules. By introducing additional functional groups or exploring different substitution patterns on the pyrazole ring, researchers can generate libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying novel drug candidates with improved pharmacokinetic profiles and reduced side effects.

The role of computational chemistry in optimizing lead compounds cannot be overstated. Molecular docking studies help predict how 3-methyl-1-(propan-2-yI)-1H-pyrazol_4_ ylmethanesulfonyl chloride interacts with biological targets such as enzymes or receptors. By comparing binding affinities across different derivatives, researchers can identify structural features that enhance potency while minimizing toxicity. These insights guide experimental efforts toward developing more effective therapeutic agents.

In conclusion,3-methyl_1_(propa_n_2_yI)_1_H_pyra_zo_le_4_ylmethanesulfonyl chloride (CAS No._213821_1_87_5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities._ Its combination_of_a_pyra_zole_core,methyl_and_propan_2_yI_substi_tu_tes,and_a_sulfo_n_yl_chloride_functionality_makes_it_a_valuable_scaffold_for_developing_new_drugs._Ongoing_research_in_this_area Holds_the_potential_to_lead_to_innovative_treatments_for_various_human_diseases._ As_the_field_of_medicinal_chemistry_progresses,compounds_like_this_will_play_a_crucial_role_in_discovering_and_developing_next-generation_pharmaceuticals.